Cas no 572916-04-2 (3,6-Benzofurandiol (9CI))
3,6-Benzofurandiol (9CI) structure
Product Name:3,6-Benzofurandiol (9CI)
CAS No:572916-04-2
MF:C8H6O3
MW:150.131442546844
CID:1020156
PubChem ID:19364617
Update Time:2025-04-20
3,6-Benzofurandiol (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Benzofurandiol (9CI)
- 1-benzofuran-3,6-diol
- benzofuran-3,6-diol
- 3,6-benzo[b]furandiol
- 3,6-dioxy benzofuran
- DB-261977
- DTXSID00598391
- 572916-04-2
- SCHEMBL4247045
- 3,6-BENZOFURANDIOL
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- Inchi: 1S/C8H6O3/c9-5-1-2-6-7(10)4-11-8(6)3-5/h1-4,9-10H
- InChI Key: NCXTXUZQHUMZPO-UHFFFAOYSA-N
- SMILES: O1C=C(C2C=CC(=CC1=2)O)O
Computed Properties
- Exact Mass: 150.031694049g/mol
- Monoisotopic Mass: 150.031694049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 53.6Ų
3,6-Benzofurandiol (9CI) Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
572916-04-2 (3,6-Benzofurandiol (9CI)) Related Products
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